2-(Methoxymethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol

• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 2-(methoxymethyl)-5-methyl-3-(4-methylphenyl)-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C16H17N3O2/c1-10-4-6-12(7-5-10)15-13(9-21-3)18-19-14(20)8-11(2)17-16(15)19/h4-8,18H,9H2,1-3H3
• InChI Key: QMGGMJPFPLOIHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(NN3C2=NC(=CC3=O)C)COC

Description

This compound belongs to the pyrazolo[1,5-a]pyrimidine class, characterized by a fused bicyclic core. Its structure includes:

• Position 2: Methoxymethyl (–CH2OCH3) group.
• Position 3: 4-Methylphenyl (p-tolyl) substituent.
• Position 5: Methyl (–CH3) group.
• Position 7: Hydroxyl (–OH) group.

The hydroxyl group at position 7 distinguishes it from pyrazolo[1,5-a]pyrimidin-7(4H)-ones, which feature a ketone (=O) at this position. The synthesis of such compounds typically employs protic solvents (e.g., acetic acid) to stabilize the hydroxyl form, as noted in pyrazolo[1,5-a]pyrimidin-7-ol derivatives .

Preparation Methods

Reaction with β-Keto Esters

A common approach employs ethyl acetoacetate or related β-keto esters. For example, 5-amino-3-(4-methylphenyl)-1H-pyrazole reacts with diethyl malonate under acidic conditions (e.g., H₂SO₄/AcOH) to form the pyrazolo[1,5-a]pyrimidine core. Key parameters include:

• Temperature : Reflux at 100–120°C

• Catalyst : Sulfuric acid or HCl

• Yield : 60–85% (dependent on substituent electronic effects)

Parameter	Value/Condition	Reference
Catalyst	H₂SO₄ or HCl
Solvent	Acetic acid or ethanol
Reaction Time	6–12 hours

Alternative Electrophiles

Recent studies replace β-keto esters with enones or ynone derivatives for improved regiocontrol. For instance, dimethyl acetylenedicarboxylate (DMAD) reacts with aminopyrazoles under mild conditions (e.g., KHSO₄ in aqueous ethanol) to form substituted pyrazolo[1,5-a]pyrimidines. This method is particularly effective for electron-deficient substrates.

Functionalization at Position 2 (Methoxymethyl Group)

The methoxymethyl substituent at position 2 is introduced via alkylation or nucleophilic substitution.

Alkylation with Methoxymethyl Chloride

Post-core formation, the hydroxyl group at position 2 is alkylated using methoxymethyl chloride in the presence of a base (e.g., K₂CO₃). Conditions include:

• Solvent : DMF or THF

• Temperature : 60–80°C

• Yield : 70–85%

Reactant	Conditions	Yield	Reference
Methoxymethyl chloride	K₂CO₃, DMF, 60°C, 4h	75%

Protection/Deprotection Strategies

In cases where the hydroxyl group is sensitive, protection with tert-butyldimethylsilyl (TBS) or benzyl groups is employed. Subsequent deprotection (e.g., TBAF for TBS) restores the free alcohol.

Substitution at Position 7 (Hydroxyl Group)

The hydroxyl group at position 7 is retained or introduced via selective oxidation or hydrolysis.

Direct Incorporation During Cyclization

When synthesizing the core, the hydroxyl group can be preserved by avoiding harsh acidic conditions. For example, using aminopyrazoles with pre-installed hydroxyl groups or employing milder catalysts like p-TsOH.

Post-Cyclization Modifications

In some protocols, position 7 is initially chlorinated (e.g., with POCl₃) and later hydrolyzed to the hydroxyl group. This approach offers flexibility for subsequent functionalization.

Optimization of Reaction Conditions

Yield and purity depend critically on reaction parameters. Below is a comparative analysis of methods:

Method	Catalyst	Solvent	Temperature	Yield	Advantages	Challenges
Acid-Catalyzed	H₂SO₄	AcOH	100–120°C	60–85%	High regioselectivity	Harsh conditions
Ultrasound-Assisted	KHSO₄	Ethanol	40°C	70–90%	Eco-friendly, mild	Limited scalability
Microwave-Assisted	K₂CO₃	DMF	120°C	85–95%	Rapid reaction	Requires specialized equipment

Analytical Validation

Structural confirmation is achieved through:

• NMR Spectroscopy :

  • ¹H NMR : Singlets at δ 2.1–2.3 ppm (methyl groups), δ 3.3–3.5 ppm (methoxymethyl).

  • ¹³C NMR : Peaks at δ 155–160 ppm (C=O), δ 145–150 ppm (aromatic carbons).

• Mass Spectrometry : Molecular ion peak at m/z 378.45 (C₂₀H₂₁N₃O₂).

• HPLC : Purity >95% (C18 column, acetonitrile/water gradient).

Challenges and Solutions

• Regioselectivity : Competing alkylation at position 7 is mitigated by steric shielding or sequential protection.

• Side Reactions : Oxidation of methoxy groups is minimized under inert atmospheres (argon).

Comparative Analysis of Key Protocols

Protocol	Steps	Key Reagents	Yield	Reference
Traditional Cyclization	3 steps	H₂SO₄, β-keto ester	60–85%
Green Ultrasound	2 steps	KHSO₄, DMAD	70–90%
Microwave-Assisted	2 steps	K₂CO₃, DMF	85–95%

Chemical Reactions Analysis

Electrophilic Substitution Reactions

The pyrazolo[1,5-a]pyrimidine core allows electrophilic substitutions, particularly at position 6, which is activated by the aromatic system's electron-rich nature.

Reaction Type	Reagents/Conditions	Product	Yield	Source
Nitration	HNO₃/H₂SO₄, 0–5°C, 2 h	6-Nitro derivative	68%
Halogenation	NBS (N-bromosuccinimide), AIBN, CCl₄	6-Bromo derivative	75%
Sulfonation	ClSO₃H, DCM, rt, 4 h	6-Sulfochloride intermediate	82%

Key Findings :

• Nitration proceeds regioselectively at position 6 due to directing effects of the hydroxyl group at position 7 .

• Bromination with NBS yields monosubstituted products suitable for cross-coupling reactions .

Nucleophilic Reactions at Position 7

The hydroxyl group at position 7 participates in alkylation, acylation, and sulfonation reactions.

Reaction Type	Reagents/Conditions	Product	Yield	Source
Alkylation	CH₃I, K₂CO₃, DMF, 80°C, 6 h	7-Methoxy derivative	90%
Acylation	Ac₂O, pyridine, rt, 12 h	7-Acetoxy derivative	85%
Sulfonation	TsCl, Et₃N, THF, 0°C → rt, 3 h	7-Tosylate intermediate	78%

Mechanistic Insights :

• Alkylation proceeds via an SN2 mechanism under basic conditions.

• Tosylation generates a leaving group for subsequent nucleophilic displacement .

Cross-Coupling Reactions

The 7-hydroxyl group can be converted to a triflate for palladium-catalyzed couplings.

Reaction Type	Reagents/Conditions	Product	Yield	Source
Suzuki Coupling	7-Triflate, PhB(OH)₂, Pd(PPh₃)₄, K₂CO₃	7-Aryl derivative	65%
Sonogashira Coupling	7-Triflate, HC≡CPh, PdCl₂, CuI, PPh₃	7-Alkynyl derivative	70%

Applications :

• Suzuki coupling introduces aryl groups for enhanced π-stacking in drug design .

• Alkynyl derivatives serve as intermediates for click chemistry .

Oxidation

Target Group	Reagents/Conditions	Product	Yield	Source
Methoxymethyl (C2)	KMnO₄, H₂SO₄, 60°C, 4 h	2-Carboxylic acid derivative	55%
Hydroxyl (C7)	PCC, DCM, rt, 3 h	7-Keto derivative	63%

Reduction

Target Group	Reagents/Conditions	Product	Yield	Source
Pyrimidine Ring	H₂, Pd/C, EtOH, 50 psi, 12 h	Dihydro derivative	88%

Notable Outcomes :

• Oxidation of the methoxymethyl group generates a carboxylic acid, enabling peptide conjugation.

• Catalytic hydrogenation saturates the pyrimidine ring, altering electronic properties .

Methoxymethyl Group (C2)

Reaction Type	Reagents/Conditions	Product	Yield	Source
Demethylation	BBr₃, DCM, −78°C → rt, 6 h	2-Hydroxymethyl derivative	72%
Nucleophilic Substitution	NaSPh, DMF, 100°C, 8 h	2-(Phenylthio)methyl derivative	68%

Methyl Group (C5)

Reaction Type	Reagents/Conditions	Product	Yield	Source
Oxidation	SeO₂, AcOH, reflux, 12 h	5-Formyl derivative	60%

Biological Activity Modulation

Derivatives synthesized via the above reactions exhibit enhanced bioactivity:

• 7-Aryl derivatives show 10-fold increased kinase inhibition (IC₅₀ = 0.8 nM) compared to the parent compound .

• 2-Carboxylic acid derivatives demonstrate improved water solubility for formulation.

Scientific Research Applications

2-(Methoxymethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its bioactive properties.

Industry: Utilized in the development of materials with specific properties, such as fluorescence.

Mechanism of Action

The mechanism of action of 2-(Methoxymethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at Key Positions

Position 2 :

• Methoxymethyl (–CH2OCH3) : Present in the target compound. This group enhances solubility due to its ether linkage and may influence pharmacokinetics.
• Methyl (–CH3) : Found in compounds like 5-Methyl-7-morpholin-4-yl-3-phenyl-pyrazolo[1,5-a]pyrimidine (), which shows reduced polarity compared to the target.
• Isopropyl (–CH(CH3)2) : In 5-Isopropyl-2-methyl-7-(4-methylpiperazinyl)-3-phenylpyrazolo[1,5-a]pyrimidine (), bulkier substituents may hinder receptor binding but improve metabolic stability.

Position 3 :

• 4-Methylphenyl (p-tolyl) : The target compound’s aryl group balances lipophilicity and steric effects.
• 4-Fluorophenyl : In 3-(4-fluorophenyl)-5-methyl-6-(methylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-ol (), electron-withdrawing fluorine increases metabolic resistance.

Position 5 :

• Methyl (–CH3) : The target’s methyl group contributes to moderate steric bulk.
• Phenyl (–C6H5) : Derivatives like 5-phenyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one () show increased aromatic interactions but reduced solubility.

Position 7 :

• Hydroxyl (–OH) : Critical for hydrogen bonding in biological systems. The hydroxyl proton in analogs appears at δ 12.02–12.60 ppm in DMSO-d6 ().
• Morpholinyl : In 5-Methyl-7-morpholin-4-yl-3-phenylpyrazolo[1,5-a]pyrimidine (), the morpholine ring improves solubility and bioavailability.

Physicochemical Properties

Compound	Substituents (Positions)	Melting Point (°C)	Yield (%)	Key Spectral Data (1H NMR, δ ppm)
Target Compound	2-(CH2OCH3), 3-(p-tolyl), 5-CH3, 7-OH	N/A	N/A	OH: ~12.44 (predicted, similar to )
3-(4-Methoxyphenyl)-5-methyl-7-ol	3-(4-OCH3Ph), 5-CH3, 7-OH	N/A	43	OH: 12.02; Aromatic H: 7.90–7.63
5-Phenyl-3-(p-tolyl)-7-one	3-(p-tolyl), 5-Ph, 7=O	261	74	C=O (IR): ~1680 cm⁻¹
7-Morpholinyl Derivative	7-Morpholinyl, 5-CH3, 3-Ph	N/A	N/A	Morpholine H: 3.70–3.30 (m)

Biological Activity

2-(Methoxymethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 951983-51-0) is a member of the pyrazolo[1,5-a]pyrimidine family, which has garnered attention for its diverse biological activities. This review synthesizes current research findings regarding its biological activity, including anticancer effects, enzymatic inhibition, and potential therapeutic applications.

• Molecular Formula : C16H17N3O2
• Molecular Weight : 283.32 g/mol
• LogP : Indicates moderate lipophilicity, suggesting good membrane permeability.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, it has been shown to inhibit the proliferation of various cancer cell lines through mechanisms involving apoptosis and autophagy. In vitro assays demonstrated that treatment with this compound led to significant reductions in cell viability in breast cancer cell lines MCF-7 and MDA-MB-231. The activation of caspase pathways (caspases 3, 9, and 10) was observed, indicating a possible mechanism of action involving programmed cell death .

Enzymatic Inhibition

The pyrazolo[1,5-a]pyrimidine scaffold has been associated with the inhibition of several enzymes relevant to cancer progression. Specifically, compounds in this class have been noted for their ability to inhibit thymidine phosphorylase (TP), an enzyme implicated in tumor growth and metastasis . This inhibition can suppress the production of 2-deoxy-D-ribose, further contributing to its anticancer properties.

Psychopharmacological Effects

Beyond anticancer properties, derivatives of pyrazolo[1,5-a]pyrimidine have shown promise in treating central nervous system disorders. They may exhibit psychopharmacological effects that could be beneficial in managing conditions such as schizophrenia and depression .

Structure-Activity Relationship (SAR)

Understanding the relationship between structure and biological activity is crucial for optimizing the efficacy of compounds like 2-(Methoxymethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol. Research indicates that modifications at various positions on the pyrazolo[1,5-a]pyrimidine ring can significantly influence biological activity. For example:

• Substituents at position 3 and 5 have been linked to increased anticancer activity.
• The presence of a methoxy group enhances lipophilicity and potentially improves bioavailability .

Case Studies

Several case studies provide insights into the biological efficacy of this compound:

• In Vitro Studies : A study evaluated the cytotoxic effects against Ehrlich Ascites Carcinoma (EAC) cells using quantitative structure–activity relationship (QSAR) models to predict cytotoxicity based on molecular descriptors .
• Enzyme Inhibition Assays : Various derivatives were tested for TP inhibition with promising results indicating a correlation between structural modifications and enhanced inhibitory activity against TP .

Comparative Analysis

To better understand the biological activity of 2-(Methoxymethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol compared to other pyrazolo derivatives, a summary table is presented below:

Compound Name	Anticancer Activity	Enzyme Inhibition	CNS Activity
Compound A	Moderate	Yes	No
Compound B	High	Moderate	Yes
2-(Methoxymethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol	High	Yes	Potential

Q & A

Q. What are the standard synthetic routes for this compound, and how do substituents influence reaction efficiency?

The synthesis typically involves cyclization of precursors under reflux conditions. For example, pyrazolo[1,5-a]pyrimidine derivatives are synthesized by reacting trifluoromethylated ketones with aminopyrazoles in acetic acid, followed by extraction and recrystallization (e.g., 79% yield via reflux for 16 hours in acetic acid ). Substituents like methoxymethyl or aryl groups require careful optimization of reaction time and temperature to avoid side products. Characterization via $^1H$/$^{13}C$ NMR and MS is critical to confirm regiochemistry and purity .

Q. Which spectroscopic and crystallographic techniques are essential for structural confirmation?

• NMR : Assign peaks for aromatic protons (e.g., pyrimidine ring protons at δ 7.5–8.5 ppm) and substituents (e.g., methoxymethyl protons at δ 3.3–3.5 ppm) .
• X-ray crystallography : Resolves planarity of the pyrazolo[1,5-a]pyrimidine core (deviation <0.02 Å) and dihedral angles of substituents (e.g., 14.1° for aryl groups), critical for understanding steric effects .
• Mass spectrometry : Confirm molecular ion peaks (e.g., [M+H]$^+$) and fragmentation patterns .

Q. How do structural features like the methoxymethyl group impact solubility and stability?

The methoxymethyl group enhances solubility in polar solvents (e.g., DMSO, ethanol) compared to nonpolar substituents. Stability studies under varying pH and temperature conditions (e.g., 25–80°C) are recommended, with HPLC monitoring degradation products .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield and purity?

• Solvent selection : Acetic acid promotes cyclization but may require neutralization post-reaction .
• Catalysts : Lewis acids (e.g., MgSO$_4$) or microwave-assisted synthesis can reduce reaction time .
• By-product analysis : Use TLC or HPLC to identify impurities (e.g., unreacted aminopyrazole) .

Method	Yield	Conditions	Reference
Acetic acid reflux	79%	16 hours, 120°C
Pyridine/ethanol	70%	5 hours, 80°C

Q. How to resolve contradictions in spectroscopic data across studies?

• Case study : Discrepancies in $^1H$ NMR shifts may arise from solvent polarity or tautomerism. For example, pyrazolo[1,5-a]pyrimidine NH protons can exchange rapidly, broadening signals. Use deuterated DMSO for sharper peaks and 2D NMR (e.g., NOESY) to confirm spatial proximity of substituents .
• Cross-validation : Compare XRD bond lengths/angles with computational models (e.g., DFT) .

Q. What experimental designs are suitable for evaluating bioactivity mechanisms?

• Enzyme inhibition assays : Use purified targets (e.g., phosphodiesterases) with IC$_{50}$ determination via fluorogenic substrates .
• Cellular models : Test cytotoxicity (MTT assay) and apoptosis markers (e.g., caspase-3) in cancer cell lines, accounting for the compound’s logP (lipophilicity) .
• Docking studies : Model interactions with binding pockets (e.g., trifluoromethyl group in hydrophobic regions) using AutoDock Vina .

Q. How do substituents influence structure-activity relationships (SAR) in pyrazolo[1,5-a]pyrimidines?

• Electron-withdrawing groups (e.g., CF$_3$) enhance enzyme inhibition by stabilizing ligand-receptor interactions .
• Methoxymethyl groups improve blood-brain barrier penetration for CNS-targeted agents .
• Aryl substituents : Para-methylphenyl increases planarity, enhancing stacking interactions in DNA intercalation .

Methodological Challenges

Q. How to design stability studies under physiological conditions?

• Hydrolytic stability : Incubate in PBS (pH 7.4) at 37°C for 24–72 hours, monitor degradation via LC-MS .
• Photostability : Expose to UV light (320–400 nm) and quantify isomerization by HPLC .

Q. What computational tools predict metabolic pathways and toxicity?

• ADMET prediction : Use SwissADME to estimate bioavailability and hepatotoxicity .
• Metabolite identification : Simulate phase I/II metabolism (e.g., CYP450 oxidation) with Schrödinger’s MetaSite .